Cas no 1806272-05-8 (2,4-Difluoro-3-hydroxymandelic acid)

• Product Name: 2,4-Difluoro-3-hydroxymandelic acid
• CAS No: 1806272-05-8
• MF: C₈H₆F₂O₄
• MW: 204.127649784088
• CID: 4942381
• Update Time: 2025-10-30

2,4-Difluoro-3-hydroxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-3-hydroxymandelic acid

• Inchi： 1S/C8H6F2O4/c9-4-2-1-3(5(10)7(4)12)6(11)8(13)14/h1-2,6,11-12H,(H,13,14)
• InChI Key： LXUNBDCMHWMHHQ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C(C(=O)O)O)F)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• XLogP3: 0.7
• Topological Polar Surface Area: 77.8

Additional information on 2,4-Difluoro-3-hydroxymandelic acid

Exploring the Properties and Applications of 2,4-Difluoro-3-hydroxymandelic acid (CAS No. 1806272-05-8)

2,4-Difluoro-3-hydroxymandelic acid (CAS No. 1806272-05-8) is a fluorinated derivative of mandelic acid, a compound widely recognized for its role in organic synthesis and pharmaceutical applications. The introduction of fluorine atoms at the 2,4-positions and a hydroxyl group at the 3-position enhances its reactivity and potential utility in medicinal chemistry. This compound has garnered attention due to its unique structural features, which make it a valuable intermediate in the development of bioactive molecules. Researchers are particularly interested in its potential as a building block for fluorinated pharmaceuticals, a growing trend in drug design aimed at improving metabolic stability and bioavailability.

The chemical industry is increasingly focusing on sustainable synthesis methods, and 2,4-Difluoro-3-hydroxymandelic acid aligns with this trend. Its synthesis often involves green chemistry principles, such as catalytic fluorination and eco-friendly solvents, which reduce environmental impact. This aspect resonates with current user search trends like "green fluorination techniques" and "sustainable pharmaceutical intermediates." Additionally, the compound's chiral center at the 3-position opens doors for enantioselective synthesis, a hot topic in asymmetric catalysis research. Laboratories exploring chiral resolution or stereoselective reactions frequently seek information on such fluorinated mandelic acid derivatives.

From an analytical perspective, 2,4-Difluoro-3-hydroxymandelic acid poses interesting challenges and opportunities. Advanced techniques like NMR spectroscopy (particularly ¹⁹F-NMR) and high-resolution mass spectrometry are essential for characterizing its structure and purity. These methods are frequently searched by chemists alongside queries like "fluorine NMR interpretation" or "MS analysis of polyfluorinated compounds." The compound's acidic hydroxyl group and carboxylic acid moiety also make it suitable for derivatization studies, another area of active research in proteomics and metabolomics workflows.

In material science applications, the hydrogen-bonding capacity of 2,4-Difluoro-3-hydroxymandelic acid has potential implications for crystal engineering. Its ability to form supramolecular architectures through intermolecular interactions is relevant to searches about "fluorinated co-crystals" or "hydrogen-bonded frameworks." Furthermore, the electron-withdrawing nature of its fluorine atoms influences its electronic properties, making it a candidate for studies in molecular electronics—a subject gaining traction in nanotechnology forums.

The safety profile and handling considerations for 2,4-Difluoro-3-hydroxymandelic acid follow standard laboratory protocols for carboxylic acids. While not classified as hazardous under major regulatory frameworks, proper personal protective equipment (PPE) is recommended during handling, aligning with common search queries about "safe handling of fluorinated organics." Storage typically requires protection from moisture and extremes of temperature, considerations that frequently appear in chemical storage best practices discussions.

Looking ahead, the demand for specialized fluorinated building blocks like 2,4-Difluoro-3-hydroxymandelic acid is expected to grow, particularly in PET radiopharmaceuticals and bioconjugation chemistry. These applications connect with trending searches about "fluorine-18 labeling" and "targeted drug delivery systems." As research continues to uncover new applications for this versatile compound, its role in advancing both pharmaceutical innovation and materials science appears increasingly significant.